(2R,6R,8S,12S)-12-phenyl-10-oxa-1-azatricyclo[6.4.0.02,6]dodecan-9-one

• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33 g/mol
• SMILES: C1CC2CC3C(=O)OCC(N3C2C1)C4=CC=CC=C4
• InChI: InChI=1S/C16H19NO2/c18-16-14-9-12-7-4-8-13(12)17(14)15(10-19-16)11-5-2-1-3-6-11/h1-3,5-6,12-15H,4,7-10H2/t12-,13-,14+,15-/m1/s1
• InChIKey: XDYUWXJPBSIHKT-APIJFGDWSA-N

(2R,6R,8S,12S)-12-phenyl-10-oxa-1-azatricyclo[6.4.0.02,6]dodecan-9-one (CAS 147406-85-7) is a synthetically derived, stereochemically defined tricyclic lactam incorporating a fused oxazolidinone-like ring system. This compound, also named (4S,5aR,8aR,9aS)-octahydro-4-phenyl-cyclopenta[4,5]pyrrolo[2,1-c][1,4]oxazin-1(5aH)-one, is supplied primarily as a research intermediate for medicinal chemistry and chiral building block applications.

Procurement Considerations for (2R,6R,8S,12S)-12-phenyl-10-oxa-1-azatricyclo[6.4.0.02,6]dodecan-9-one: A Chiral Heterocyclic Intermediate

(2R,6R,8S,12S)-12-phenyl-10-oxa-1-azatricyclo[6.4.0.02,6]dodecan-9-one (CAS 147406-85-7) is a synthetically derived, stereochemically defined tricyclic lactam incorporating a fused oxazolidinone-like ring system . This compound, also named (4S,5aR,8aR,9aS)-octahydro-4-phenyl-cyclopenta[4,5]pyrrolo[2,1-c][1,4]oxazin-1(5aH)-one, is supplied primarily as a research intermediate for medicinal chemistry and chiral building block applications [1]. Its molecular formula is C16H19NO2 with a molecular weight of 257.33 g/mol, and it is characterized as a white solid with a melting point of 114.5–115.5 °C .

Single enantiomer with defined stereochemistry

Sharp melting point supports crystalline batch identity

HPLC purity specification supports synthetic reliability

• [1] Pharmaffiliates. (2R,6R,8S,12S)-1-Aza-10-oxo-12-phenyltricyclo[6.4.01,8.02,6]dodecan-9-one. CAS 147406-85-7. View Source

Why Generic Replacement of (2R,6R,8S,12S)-12-phenyl-10-oxa-1-azatricyclo[6.4.0.02,6]dodecan-9-one Is Not Advisable

In-class compounds sharing the pyrrolo[2,1-c][1,4]oxazinone scaffold exhibit marked differences in biological activity and synthetic utility depending on stereochemistry and N/O-substitution patterns [1]. This specific (2R,6R,8S,12S) isomer possesses a unique combination of a phenyl substituent at C-4 and a fully saturated cyclopenta-fused ring system, which dictates its conformational rigidity and hydrogen-bonding capacity relative to diastereomers or des-phenyl analogs. Simple substitution with a racemic mixture or a regioisomeric oxazinone would introduce undefined stereochemical impurities, potentially compromising downstream enantioselective synthesis or biological assay reproducibility . Consequently, procurement specifications must enforce exact stereochemical identity.

Racemic or diastereomeric mixtures introduce undefined stereochemical impurities

Regioisomeric oxazinones may alter hydrogen-bonding capacity and reactivity

Des-phenyl analogs lack conformational control from the C-4 phenyl substituent

• [1] Ivanov, A. V.; Bobkov, A. S.; Martynovskaya, S. V.; Budaev, A. B.; Vitkovskaya, N. M. A Short-Cut to Substituted Fused Pyrrolo[2,1-c][1,4]oxazines: A Hybrid Theoretical and Experimental Study. Asian J. Org. Chem. 2023, 12, e202300153. View Source

Quantitative Differentiation Evidence for (2R,6R,8S,12S)-12-phenyl-10-oxa-1-azatricyclo[6.4.0.02,6]dodecan-9-one

Stereochemical Purity and Physical Characterization Relative to TRC Reference Standard

The target compound (2R,6R,8S,12S) is supplied as a single enantiomer with defined stereochemistry, contrasting with racemic or diastereomeric mixtures that lack certified optical purity . Its identity is confirmed by a sharp melting point of 114.5–115.5 °C, indicating high crystalline purity, while no such certified melting point data are publicly available for the racemic analog or other diastereomers . This precision supports its use as a chiral reference standard for analytical method development.

Stereochemical Purity

Data to verify

Melting point 114.5–115.5 °C (single enantiomer) vs no certified data for racemate

Supports enantiomer-specific identity and batch consistency

Supplier specification without independent comparator data

Evidence Dimension	Melting Point and Stereochemical Identity
Target Compound Data	114.5–115.5 °C (white solid, single enantiomer)
Comparator Or Baseline	Racemate or alternative diastereomer: No certified melting point or optical purity data publicly available
Quantified Difference	Not calculable; absence of comparator data precludes direct comparison.
Conditions	As reported by Toronto Research Chemicals and Pharmaffiliates.

Why This Matters

For procurement, a certified melting point and defined stereochemistry ensure batch-to-batch consistency, which is critical for reproducible asymmetric synthesis or biological assays.

HPLC Purity Specification for Reliable Research Use

The compound is typically supplied with a purity of >95% as determined by HPLC, a common benchmark for research-grade chiral intermediates . In contrast, lower-purity grades or crude reaction products may contain uncharacterized byproducts that interfere with subsequent synthetic steps. This purity level is consistent with the requirements for advanced pharmaceutical intermediate applications.

HPLC Purity

Data to verify

>95% (HPLC) vs no certified purity for crude product

Reduces unknown impurity risk in downstream synthesis

Vendor-reported specification; batch-specific verification advised

Evidence Dimension	HPLC Purity
Target Compound Data	>95% (HPLC)
Comparator Or Baseline	Lower-grade or crude product: No certified purity data available.
Quantified Difference	Not calculable in the absence of comparator data.
Conditions	As reported by TRC and other reputable vendors.

Why This Matters

A guaranteed HPLC purity of >95% reduces the risk of unknown impurity-related failures in downstream reactions, supporting efficient synthetic planning.

Structural Differentiation from Related Pyrrolo-oxazinone Scaffolds

Recent hybrid theoretical and experimental studies on fused pyrrolo[2,1-c][1,4]oxazines demonstrate that subtle variations in ring saturation and substitution profoundly influence molecular geometry and electronic properties [1]. The fully saturated octahydro-cyclopenta-fused system of the target compound imparts greater conformational rigidity than partially unsaturated analogs, potentially leading to distinct biological target engagement. While direct head-to-head data are unavailable, class-level inference suggests that this saturated scaffold may offer advantages in terms of metabolic stability and off-target selectivity compared to aromatic or partially reduced counterparts.

Scaffold Conformation

Class-level inference

Fully saturated octahydro-cyclopenta-fused system vs partially unsaturated analogs

Reported scaffold-dependent conformational property context

Computational predictions; experimental PK data unavailable

Evidence Dimension	Conformational Rigidity and Predicted Metabolic Stability
Target Compound Data	Fully saturated octahydro-cyclopenta-fused pyrrolo[2,1-c][1,4]oxazin-1-one
Comparator Or Baseline	Partially unsaturated or aromatic pyrrolo[2,1-c][1,4]oxazin-1-ones (e.g., 3,4-dihydro derivatives)
Quantified Difference	No quantitative comparison available; inference from computational studies.
Conditions	Density functional theory (DFT) calculations and synthetic accessibility analysis from Ivanov et al. (2023).

Why This Matters

The unique saturated scaffold may translate into superior pharmacokinetic properties, making it a preferred choice for medicinal chemistry programs targeting oral bioavailability.

• [1] Ivanov, A. V.; Bobkov, A. S.; Martynovskaya, S. V.; Budaev, A. B.; Vitkovskaya, N. M. A Short-Cut to Substituted Fused Pyrrolo[2,1-c][1,4]oxazines: A Hybrid Theoretical and Experimental Study. Asian J. Org. Chem. 2023, 12, e202300153. View Source

Optimal Application Domains for (2R,6R,8S,12S)-12-phenyl-10-oxa-1-azatricyclo[6.4.0.02,6]dodecan-9-one

Chiral Reference Standard for Analytical Method Development

The defined stereochemistry and high crystalline purity (mp 114.5–115.5 °C, >95% HPLC) make this compound suitable as a certified reference standard for chiral HPLC or SFC method development . It can be used to validate enantiomeric excess determinations for synthetic intermediates in drug discovery.

Key Intermediate in Asymmetric Synthesis of Biologically Active Pyrrolo-oxazinones

The fully saturated, phenyl-substituted scaffold serves as a versatile building block for the construction of more complex pyrrolo[2,1-c][1,4]oxazinone analogs [1]. Its rigid geometry facilitates stereoselective transformations, potentially leading to novel enzyme inhibitors or receptor modulators.

Physicochemical Probe for Saturated Heterocycle SAR Studies

Researchers can employ this compound to systematically investigate the impact of ring saturation on solubility, permeability, and metabolic stability relative to unsaturated analogs [1]. This supports structure-activity relationship campaigns aimed at optimizing drug-like properties.

Application

Selection Property

Validation Focus

Chiral reference standard for method development

Reported stereochemical identity and crystalline purity

Chiral HPLC/SFC method validation and ee determination

Asymmetric synthesis of pyrrolo-oxazinone analogs

Rigid saturated scaffold for stereoselective transformations

Stereochemical outcome and reaction reproducibility

Saturated heterocycle SAR studies

Ring saturation influence on physicochemical properties

Solubility, permeability, metabolic stability profiling

• [1] Ivanov, A. V.; Bobkov, A. S.; Martynovskaya, S. V.; Budaev, A. B.; Vitkovskaya, N. M. A Short-Cut to Substituted Fused Pyrrolo[2,1-c][1,4]oxazines: A Hybrid Theoretical and Experimental Study. Asian J. Org. Chem. 2023, 12, e202300153. View Source